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Compound of Interest

Compound Name: Vortioxetine Hydrobromide

Cat. No.: B611705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core pharmacokinetic

properties of vortioxetine hydrobromide, an antidepressant with a multimodal mechanism of

action. The information presented herein is intended to support research, clinical development,

and a deeper understanding of the drug's disposition in the human body.

Introduction
Vortioxetine is a serotonin modulator and stimulator approved for the treatment of major

depressive disorder (MDD).[1][2] Its clinical efficacy and safety profile are intrinsically linked to

its pharmacokinetic characteristics, which govern its absorption, distribution, metabolism, and

excretion (ADME). Understanding these parameters is crucial for dose optimization, predicting

drug-drug interactions, and assessing its suitability for various patient populations.

Quantitative Pharmacokinetic Data
The pharmacokinetic profile of vortioxetine is characterized by its high oral bioavailability,

extensive distribution, and long terminal half-life.[3][4][5] The key quantitative parameters are

summarized in the tables below.

Table 1: Single and Multiple Dose Pharmacokinetic
Parameters of Vortioxetine
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Parameter Value Reference

Absorption

Absolute Oral Bioavailability 75% [1][2][3][4][5][6][7][8][9][10][11]

Time to Peak Plasma

Concentration (Tmax)
7 - 11 hours [1][2][6][7]

Effect of Food
No significant effect on

pharmacokinetics
[1][3][4][6][7][9]

Distribution

Apparent Volume of

Distribution (Vd/F)
2,500 - 3,400 L [1][3]

Plasma Protein Binding 98 - 99% [1][2][3][12]

Metabolism

Primary Metabolizing Enzyme CYP2D6 [1][2][3][6][13][14][15]

Other Involved CYP Isozymes

CYP2A6, CYP2B6, CYP2C8,

CYP2C9, CYP2C19,

CYP3A4/5

[1][2][3][6][13][14]

Elimination

Elimination Half-life (t½) ~66 hours [1][3][4][6][7][8][16]

Total Body Clearance (CL/F) 30 - 41 L/h [1][3]

Excretion

Route of Elimination Primarily hepatic metabolism [1][3]

Recovery in Urine (as

metabolites)
~59% [1][2][6]

Recovery in Feces (as

metabolites)
~26% [1][2][6]

Table 2: Pharmacokinetic Parameters at Steady State
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Parameter Value Reference

Time to Reach Steady State ~2 weeks [1][3][4][6][8][16]

Accumulation Index (R) 5 to 6 [1]

Steady-State Peak

Concentrations (Cmax,ss)
[1]

5 mg/day 9 ng/mL [1]

10 mg/day 18 ng/mL [1]

20 mg/day 33 ng/mL [1]

Experimental Protocols
Detailed experimental protocols for pharmacokinetic studies are essential for the replication

and validation of findings. The following outlines a general methodology for a single-dose,

open-label, crossover study to determine the absolute bioavailability and effect of food on

vortioxetine, based on common practices in the field.

Objective: To assess the absolute oral bioavailability of a single oral dose of vortioxetine and to

evaluate the effect of a high-fat meal on its pharmacokinetics.

Study Design:

Part 1 (Absolute Bioavailability): A randomized, single-dose, two-period, crossover design.

Treatment A: Single intravenous (IV) infusion of vortioxetine hydrobromide.

Treatment B: Single oral dose of a vortioxetine hydrobromide tablet under fasting

conditions.

Part 2 (Food Effect): A randomized, single-dose, two-period, crossover design.

Treatment C: Single oral dose of a vortioxetine hydrobromide tablet under fasting

conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://en.wikipedia.org/wiki/Vortioxetine
https://pmc.ncbi.nlm.nih.gov/articles/PMC5973995/
https://pubmed.ncbi.nlm.nih.gov/29189941/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4296590/
https://www.droracle.ai/articles/247334/what-is-the-half-life-of-trintellix-vortioxetine
https://www.droracle.ai/articles/183918/halflife-of-vortioxetine-25mg
https://en.wikipedia.org/wiki/Vortioxetine
https://en.wikipedia.org/wiki/Vortioxetine
https://en.wikipedia.org/wiki/Vortioxetine
https://en.wikipedia.org/wiki/Vortioxetine
https://en.wikipedia.org/wiki/Vortioxetine
https://www.benchchem.com/product/b611705?utm_src=pdf-body
https://www.benchchem.com/product/b611705?utm_src=pdf-body
https://www.benchchem.com/product/b611705?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611705?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment D: Single oral dose of a vortioxetine hydrobromide tablet after a standardized

high-fat breakfast.

Subject Population: Healthy adult male and female volunteers.

Methodology:

Inclusion/Exclusion Criteria: Subjects are screened for eligibility based on a comprehensive

medical history, physical examination, and clinical laboratory tests.

Dosing and Administration:

Oral: Subjects receive a single oral tablet of vortioxetine hydrobromide with a

standardized volume of water.

Intravenous: A sterile solution of vortioxetine hydrobromide is administered as a

constant rate infusion.

Blood Sampling: Serial blood samples are collected in tubes containing an appropriate

anticoagulant at predefined time points before and after drug administration (e.g., pre-dose,

and at 0.5, 1, 2, 4, 6, 8, 10, 12, 24, 48, 72, 96, 120, 144, and 168 hours post-dose).

Plasma Preparation: Blood samples are centrifuged to separate plasma, which is then stored

frozen at -20°C or below until analysis.

Bioanalytical Method:

Plasma concentrations of vortioxetine and its major inactive metabolite are quantified

using a validated high-performance liquid chromatography-tandem mass spectrometry

(LC-MS/MS) method.

The method is validated for linearity, accuracy, precision, selectivity, and stability according

to regulatory guidelines.

Pharmacokinetic Analysis:

Non-compartmental analysis is used to determine the pharmacokinetic parameters from

the plasma concentration-time data.
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Parameters include Cmax, Tmax, AUC(0-t), AUC(0-inf), t½, CL, and Vd.

Absolute bioavailability (F) is calculated as: (AUCoral / AUCIV) * (DoseIV / Doseoral).

The effect of food is assessed by comparing the geometric mean ratios of Cmax and AUC

for the fed and fasted states.

Visualizations
The following diagrams illustrate key aspects of vortioxetine's pharmacokinetic pathway and

metabolic processes.

Study Design Execution Analysis

Subject Screening Randomization Dosing Blood Sampling Plasma Preparation LC-MS/MS Analysis Pharmacokinetic Analysis Bioavailability & Food Effect Assessment

Click to download full resolution via product page

Figure 1: A generalized experimental workflow for a clinical pharmacokinetic study of
vortioxetine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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